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For Researchers, Scientists, and Drug Development Professionals

Introduction
Benthiavalicarb-isopropyl is a fungicide belonging to the valinamide carbamate chemical

class.[1] It is primarily used in agricultural settings to control downy mildew and blight on a

variety of crops.[2][3] The active ingredient, benthiavalicarb, is the isopropyl ester of

benthiavalicarb.[4] This technical guide provides an in-depth overview of the core physico-

chemical properties of Benthiavalicarb-isopropyl, details the standard experimental protocols

for their determination, and illustrates its mode of action.

Core Physico-Chemical Properties
The physico-chemical properties of a pesticide are critical in determining its environmental fate,

bioavailability, and overall efficacy. The following tables summarize the key quantitative data for

Benthiavalicarb-isopropyl.

Table 1: Identification and General Properties
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Property Value Reference

IUPAC Name

propan-2-yl N-[(2S)-1-[[(1R)-1-

(6-fluoro-1,3-benzothiazol-2-

yl)ethyl]amino]-3-methyl-1-

oxobutan-2-yl]carbamate

[1]

CAS Registry Number 177406-68-7 [1]

Molecular Formula C₁₈H₂₄FN₃O₃S [1]

Molecular Weight 381.5 g/mol [1]

Appearance White powder/solid [1]

Table 2: Physical and Chemical Constants
Property Value Conditions Reference

Melting Point 167 °C [1]

Boiling Point
Decomposes before

boiling
[5]

Vapor Pressure 5.4 x 10⁻¹⁰ mm Hg 25 °C (estimated) [1]

Density 1.25 g/cm³ 20.5 °C [1]

Octanol-Water

Partition Coefficient

(log Kow)

2.52 - 2.59 pH 5 to 9 [1]

Table 3: Solubility and Dissociation
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Property Value Conditions Reference

Water Solubility 10.96 mg/L 20 °C, pH 5 [1]

13.14 mg/L 20 °C, unadjusted pH [1]

12.76 mg/L 20 °C, pH 9 [1]

Dissociation Constant

(pKa)
No dissociation

pH 1.12 to 12.81 at 20

°C
[1]

Experimental Protocols
The determination of physico-chemical properties for regulatory purposes, such as for

pesticides, follows internationally recognized guidelines, primarily those established by the

Organisation for Economic Co-operation and Development (OECD).

Water Solubility (OECD Guideline 105)
The water solubility of a substance is its saturation mass concentration in water at a given

temperature.[6] The flask method is suitable for substances with solubility above 10⁻² g/L.

Principle: A supersaturated solution of the test substance in water is prepared and allowed to

equilibrate at a constant temperature. The concentration of the substance in the aqueous

phase is then determined after separation of the undissolved substance.[7]

Procedure:

An excess amount of the test substance is added to a flask containing purified water.

The flask is agitated at a predetermined temperature (e.g., 20 °C) for a sufficient time to

reach equilibrium (typically 24 hours).

The mixture is then centrifuged or filtered to separate the undissolved solid from the

aqueous solution.

The concentration of Benthiavalicarb-isopropyl in the clear aqueous phase is determined

using a suitable analytical method, such as High-Performance Liquid Chromatography

(HPLC).
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Vapor Pressure (OECD Guideline 104)
Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its

condensed phases (solid or liquid) at a given temperature.[8] The gas saturation method is a

common technique.

Principle: A stream of inert gas is passed through or over the test substance at a rate slow

enough to ensure saturation. The amount of substance transported by the gas is determined,

and from this, the vapor pressure is calculated.[9]

Procedure:

A known volume of an inert gas (e.g., nitrogen or air) is passed through a sample of

Benthiavalicarb-isopropyl maintained at a constant temperature.

The vaporized substance is collected in a trap (e.g., a sorbent tube).

The amount of trapped substance is quantified using an analytical technique like Gas

Chromatography (GC) or HPLC.

The vapor pressure is calculated using the ideal gas law and the measured mass of the

substance.

Octanol-Water Partition Coefficient (OECD Guideline
107, 117, 123)
The octanol-water partition coefficient (Kow) is a measure of the lipophilicity of a substance and

is defined as the ratio of its concentration in the octanol phase to its concentration in the

aqueous phase at equilibrium.[5]

Shake Flask Method (OECD 107):

Principle: The test substance is dissolved in a mixture of n-octanol and water, and the

mixture is shaken until equilibrium is reached. The concentrations of the substance in the

two phases are then measured.[5]

Procedure:
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A known amount of Benthiavalicarb-isopropyl is added to a vessel containing pre-

saturated n-octanol and water.

The vessel is shaken at a constant temperature until equilibrium is established.

The two phases are separated by centrifugation.

The concentration of the analyte in each phase is determined.

HPLC Method (OECD 117):

Principle: This method is based on the correlation between the retention time of a

substance on a reversed-phase HPLC column and its Kow. The retention time is calibrated

with reference substances of known Kow.[5]

Slow-Stirring Method (OECD 123):

Principle: This method is designed for substances with high Kow values and avoids the

formation of microdroplets that can interfere with the measurement. The two phases are

stirred slowly for an extended period to reach equilibrium.[5]

Mode of Action
Benthiavalicarb-isopropyl is classified by the Fungicide Resistance Action Committee (FRAC)

under Code 40, which includes Carboxylic Acid Amides (CAA).[3] The mode of action of CAA

fungicides is the inhibition of phospholipid biosynthesis, which in turn disrupts cellulose

synthesis in Oomycete pathogens.[3][10][11] Cellulose is a critical component of the cell wall in

these organisms, and its inhibition leads to cell lysis and death.
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Caption: Mode of action of Benthiavalicarb-isopropyl in Oomycetes.

Relationship of Physico-Chemical Properties
The various physico-chemical properties of a pesticide are interconnected and influence its

behavior in the environment. The following diagram illustrates these relationships.
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Caption: Interrelationship of physico-chemical properties of a pesticide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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